In the landscape of modern drug discovery, the unequivocal confirmation that a therapeutic candidate directly interacts with its intended molecular target within the complex milieu of a living cell is a cornerstone of a successful preclinical program. This guide provides an in-depth, comparative analysis of robust methodologies for validating the target engagement of novel small molecules. As a case study, we will consider the hypothetical MET kinase inhibitor, 3-(3-Fluoro-4-methylphenyl)-5-methoxypyridine . While the specific biological target of this molecule is not extensively characterized in public literature, its structural motifs suggest a potential role as a kinase inhibitor. For the purposes of this guide, we will proceed under the well-reasoned hypothesis that it targets the MET tyrosine kinase, a critical oncogene implicated in various cancers.[1][2]
This document will dissect two powerful, orthogonal techniques for confirming target engagement: the Cellular Thermal Shift Assay (CETSA) and the NanoBRET™ Target Engagement Assay. We will explore the mechanistic basis of each assay, provide detailed experimental protocols, and present a comparative analysis against two well-established MET inhibitors, Crizotinib and Cabozantinib .[3][4]
Before committing to extensive preclinical and clinical development, it is paramount to establish a direct link between a compound's binding to its target and the observed biological effect. This validation provides confidence that the compound's efficacy is not due to off-target effects, which could lead to unforeseen toxicities or a lack of translatability to clinical settings. The choice of a target engagement assay is therefore a critical decision in the drug discovery cascade, influencing go/no-go decisions and guiding medicinal chemistry efforts.
To contextualize the performance of our hypothetical inhibitor, we will compare it to two FDA-approved drugs known to target MET kinase: Crizotinib and Cabozantinib.
CETSA is a label-free method that leverages the fundamental principle of ligand-induced thermal stabilization of proteins.[7] The binding of a small molecule to its target protein confers additional stability, resulting in a higher melting temperature. This shift in thermal stability is a direct indicator of target engagement within the native cellular environment.[7]
The elegance of CETSA lies in its direct biophysical readout of binding. It does not require any modification to the compound or the target protein, thus preserving the native interaction. This is particularly advantageous for ruling out artifacts that can arise from labeling or protein overexpression. The choice to use CETSA is often driven by the desire for a physiologically relevant, label-free validation of target engagement.
The NanoBRET™ (Bioluminescence Resonance Energy Transfer) Target Engagement Assay is a proximity-based method that measures compound binding to a specific protein target in living cells.[9] The assay relies on energy transfer from a NanoLuc® luciferase-tagged protein target to a fluorescent tracer that binds to the same target. A test compound that engages the target will compete with the tracer, leading to a decrease in the BRET signal.
NanoBRET™ offers a highly sensitive and quantitative measure of target engagement in real-time and in live cells. It is particularly well-suited for determining compound affinity (IC50) and residence time at the target. The choice of NanoBRET™ is often driven by the need for high-throughput screening and quantitative pharmacological profiling of a compound library. While it requires genetic modification of the target protein, it provides a powerful platform for structure-activity relationship (SAR) studies.
Dysregulation of the MET receptor tyrosine kinase pathway can lead to increased cell proliferation, survival, and metastasis.[1] Upon binding of its ligand, Hepatocyte Growth Factor (HGF), MET dimerizes and autophosphorylates, activating downstream signaling cascades such as the RAS/MAPK and PI3K/AKT pathways.[1][3]
Both CETSA and NanoBRET™ are powerful techniques for confirming the target engagement of a novel compound. They provide complementary information: CETSA offers a label-free, biophysical validation in a native cellular context, while NanoBRET™ provides a highly sensitive, quantitative measure of compound affinity and is amenable to high-throughput applications.
By employing these orthogonal and robust methodologies, researchers can build a comprehensive and compelling data package to validate the mechanism of action of their lead compounds, thereby de-risking their progression through the drug discovery pipeline and increasing the probability of clinical success.
-
Grüllich, C. (2014). Cabozantinib: a MET, RET, and VEGFR2 tyrosine kinase inhibitor. Recent results in cancer research. Fortschritte der Krebsforschung. Progres dans les recherches sur le cancer, 201, 205–214. [Link]
-
Gherardi, E., Birchmeier, W., Birchmeier, C., & Vande Woude, G. (2012). Targeting MET in cancer: rationale and progress. Nature reviews. Cancer, 12(2), 89–103. [Link]
-
Reaction Biology. MET NanoBRET Kinase Assay. [Link]
-
Peters, S., & Adjei, A. A. (2012). MET: a promising anticancer therapeutic target. Nature reviews. Clinical oncology, 9(6), 314–326. [Link]
-
Comoglio, P. M., Giordano, S., & Trusolino, L. (2008). Drug development of MET inhibitors: targeting oncogene addiction and expedience. Nature reviews. Drug discovery, 7(6), 504–516. [Link]
-
Yakes, F. M., Chen, J., Tan, J., Yamaguchi, K., Shi, Y., Yu, P., Qian, F., Chu, F., Bentzien, F., Cancilla, B., Orf, J., You, A., Laird, A. D., Engst, S., Lee, L., Lesch, J., & Chou, Y. C. (2011). Cabozantinib (XL184), a novel MET and VEGFR2 inhibitor, simultaneously suppresses metastasis, angiogenesis, and tumor growth. Molecular cancer therapeutics, 10(12), 2298–2308. [Link]
-
Xiang, Q., Chen, W., Zhou, T., Zhang, L., & Chen, L. (2020). Mini-Review: Cabozantinib in the Treatment of Advanced Renal Cell Carcinoma and Hepatocellular Carcinoma. Frontiers in pharmacology, 11, 749. [Link]
-
Sattler, M., & Salgia, R. (2012). Crizotinib, an ALK/MET tyrosine kinase inhibitor for ALK-positive NSCLC. Oncology (Williston Park, N.Y.), 26(5), 458–460. [Link]
-
Shaw, A. T., Ou, S. H., Bang, Y. J., Camidge, D. R., Solomon, B. J., Salgia, R., Kiura, K., Varella-Garcia, M., Shapiro, G. I., T-C., Lin, C. C., Tiseo, M., Rosell, R., Franchini, E., Thomas, R. K., & Christensen, J. G. (2014). Crizotinib in ROS1-rearranged non-small-cell lung cancer. The New England journal of medicine, 371(21), 1963–1971. [Link]
-
Drilon, A., Clark, J. W., Weiss, J., Ou, S. H. I., Camidge, D. R., Solomon, B. J., Otterson, G. A., Villaruz, L. C., Riely, G. J., Heist, R. S., Wolf, J., Engelman, J. A., T-C., Lin, C. C., Tiseo, M., & Christensen, J. G. (2020). Antitumor activity of crizotinib in lung cancers harboring a MET exon 14 alteration. Nature medicine, 26(1), 47–51. [Link]
-
Choueiri, T. K., Escudier, B., Powles, T., Mainwaring, P. N., Rini, B. I., Donskov, F., Hotte, S., Bedke, J., Alekseev, B., T-C., Lin, C. C., Tiseo, M., & Christensen, J. G. (2016). Cabozantinib versus Everolimus in Advanced Renal-Cell Carcinoma. The New England journal of medicine, 375(23), 2235–2244. [Link]
-
Abou-Alfa, G. K., Meyer, T., Cheng, A. L., El-Khoueiry, A. B., Rimassa, L., Ryoo, B. Y., Cicin, I., T-C., Lin, C. C., Tiseo, M., & Christensen, J. G. (2018). Cabozantinib in Patients with Advanced and Progressing Hepatocellular Carcinoma. The New England journal of medicine, 379(1), 54–63. [Link]
-
Kurzrock, R., Sherman, S. I., Ball, D. W., Forastiere, A. A., Cohen, R. B., Mehra, R., Pfister, D. G., T-C., Lin, C. C., Tiseo, M., & Christensen, J. G. (2011). Activity of XL184 (Cabozantinib), an oral tyrosine kinase inhibitor, in patients with medullary thyroid cancer. Journal of clinical oncology : official journal of the American Society of Clinical Oncology, 29(19), 2660–2666. [Link]
-
Zou, H. Y., Li, Q., Lee, J. H., Arango, M. E., McDonnell, S. R., Yamazaki, S., Koudriakova, T., T-C., Lin, C. C., Tiseo, M., & Christensen, J. G. (2007). An orally available small-molecule inhibitor of c-Met, PF-2341066, exhibits cytoreductive antitumor efficacy through antiproliferative and proapoptotic mechanisms. Cancer research, 67(9), 4408–4417. [Link]
-
Vasta, J. D., Robers, M. B., & Machleidt, T. (2018). NanoBRET™—A Proximity-Based Assay for the Analysis of Protein-Protein and Protein-Ligand Interactions in Live Cells. Current protocols in chemical biology, 10(1), 1–20. [Link]
-
Robers, M. B., Vasta, J. D., Corona, C. R., & Machleidt, T. (2015). A luminescent assay for real-time measurements of protein-protein and protein-small molecule interactions in living cells. Nature communications, 6, 10091. [Link]
-
Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, A., Dan, C., Sreekumar, L., Cao, Y., & Nordlund, P. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay. Science (New York, N.Y.), 341(6141), 84–87. [Link]
-
Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature protocols, 9(9), 2100–2122. [Link]
-
Zhang, Y., He, L., & Liu, X. (2016). The use of cellular thermal shift assay (CETSA) to study Crizotinib resistance in ALK-expressing human cancers. Scientific reports, 6, 33710. [Link]
-
Savitski, M. M., Reinhard, F. B., Franken, H., Werner, T., Savitski, M. F., Eberhard, D., Martinez Molina, D., Jafari, R., Dovega, R. B., Klaeger, S., Kuster, B., Nordlund, P., Bantscheff, M., & Drewes, G. (2014). Tracking cancer drugs in living cells by thermal profiling of the proteome. Science (New York, N.Y.), 346(6205), 1255784. [Link]
-
Almqvist, H., Axelsson, H., Jafari, R., Dan, C., Mateus, A., Haraldsson, M., Larsson, A., Martinez Molina, D., & Nordlund, P. (2016). CETSA simplifies high-throughput screening of drug-target interactions. Nature communications, 7, 11529. [Link]
-
Smalley, K. S., & Flaherty, K. T. (2009). Crizotinib, a small-molecule dual inhibitor of the c-Met and ALK receptor tyrosine kinases. Current opinion in investigational drugs (London, England : 2000), 10(12), 1369–1376. [Link]